Cas no 1350629-50-3 ((3R,4R)-3-fluoro-1-methyl-piperidin-4-amine)

• Product Name: (3R,4R)-3-fluoro-1-methyl-piperidin-4-amine
• CAS No: 1350629-50-3
• MF: C₆H₁₃FN₂
• MW: 132.179224729538
• CID: 5099725
• Update Time: 2026-03-03

(3R,4R)-3-fluoro-1-methyl-piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-3-fluoro-1-methylpiperidin-4-amine
• 4-Piperidinamine, 3-fluoro-1-methyl-, (3R,4R)-
• (3R,4R)-3-fluoro-1-methyl-piperidin-4-amine

• Inchi： 1S/C6H13FN2/c1-9-3-2-6(8)5(7)4-9/h5-6H,2-4,8H2,1H3/t5-,6-/m1/s1
• InChI Key： FIWBAIBSPICWNU-PHDIDXHHSA-N
• SMILES： N1(C)CC[C@@H](N)[C@H](F)C1

Additional information on (3R,4R)-3-fluoro-1-methyl-piperidin-4-amine

(3R,4R)-3-Fluoro-1-Methyl-Piperidin-4-Ammonia: A Comprehensive Overview

The compound with CAS No. 1350629-50-3, known as (3R,4R)-3-fluoro-1-methyl-piperidin-4-ammonia, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their potential applications in drug discovery and development. The (3R,4R) stereochemistry and the presence of a fluorine atom at the 3-position, along with a methyl group at the 1-position, contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. The piperidine ring serves as a versatile scaffold for modifying physical and chemical properties, making it a popular choice for designing bioactive molecules. The fluorine substitution at the 3-position introduces electronic effects that can enhance or modulate the compound's interactions with biological targets. Similarly, the methyl group at the 1-position contributes to the molecule's hydrophobicity and stability, which are critical factors in drug design.

One of the most promising applications of (3R,4R)-3-fluoro-1-methyl-piperidin-4-ammonia lies in its potential as a therapeutic agent. Researchers have explored its ability to inhibit key enzymes and receptors involved in various pathological processes. For instance, recent findings suggest that this compound exhibits potent activity against certain kinases, making it a candidate for anti-cancer drug development. Additionally, its ability to modulate neurotransmitter systems has positioned it as a potential treatment for neurological disorders such as epilepsy and Parkinson's disease.

The synthesis of (3R,4R)-3-fluoro-1-methyl-piperidin-4-ammonia involves a series of well-established organic reactions. The process typically begins with the preparation of a suitable piperidine precursor, followed by fluorination at the 3-position using selective fluorinating agents. The stereochemistry is carefully controlled during these steps to ensure the desired enantiomeric excess. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

In terms of pharmacokinetics, (3R,4R)-3-fluoro-1-methyl-piperidin-4-ammonia demonstrates favorable absorption and distribution properties. Studies in animal models have shown that it achieves significant plasma concentrations upon oral administration, indicating good bioavailability. Furthermore, its metabolism appears to follow predictable pathways, with primary elimination occurring through hepatic enzymes. These characteristics make it an attractive candidate for further preclinical testing.

Another area of interest is the compound's role in chemical biology. Its ability to act as a chiral ligand in asymmetric catalysis has been explored by researchers seeking more efficient methods for synthesizing complex molecules. The chiral environment created by the (3R,4R) configuration enables selective formation of enantiomerically enriched products, which is highly desirable in pharmaceutical manufacturing.

Looking ahead, ongoing research aims to optimize the compound's pharmacological profile for specific therapeutic applications. Efforts are focused on improving its selectivity for target proteins while minimizing off-target effects. Computational modeling techniques are being utilized to predict binding affinities and guide structure-based drug design efforts.

In conclusion, (3R,4R)-3-fluoro-1-methyl-piperidin-4-ammonia represents a compelling example of how structural modifications can lead to molecules with diverse biological activities. Its unique combination of stereochemistry and functional groups positions it as a valuable tool in both academic research and industrial drug development. As advancements in synthetic methods and biological screening continue to unfold, this compound is poised to play an increasingly important role in shaping future therapeutic interventions.